Cas no 2929-07-9 (2-(9Z)-9-Octadecenyloxy-1,3-propanediol)

• Product Name: 2-(9Z)-9-Octadecenyloxy-1,3-propanediol
• CAS No: 2929-07-9
• MF: C₂₁H₄₂O₃
• MW: 342.556387424469
• CID: 915452
• PubChem ID: 10783536
• Update Time: 2025-05-19

2-(9Z)-9-Octadecenyloxy-1,3-propanediol Chemical and Physical Properties

Names and Identifiers

• sn-2-O-(cis-9)Octadecenylglycerol
• 2-[(9Z)-9-Octadecenyloxy]-1,3-propanediol
• SCHEMBL2218540
• CHEMBL341733
• 2-Oleoylglycerol ether
• O-0200
• Q27264115
• UNII-67CP4BC51B
• 2-((Z)-OCTADEC-9-ENOXY)PROPANE-1,3-DIOL
• 1,3-Propanediol, 2-(9-octadecenyloxy)-, (Z)-
• J-017468
• 2-O-Octadec-9-enylglycerol
• 1,3-PROPANEDIOL, 2-((9Z)-9-OCTADECENYLOXY)-
• 2-monooleylglycerol
• 67CP4BC51B
• starbld0003282
• 1,3-PROPANEDIOL, 2-((9Z)-9-OCTADECEN-1-YLOXY)-
• BDBM50121673
• (Z)-2-(Octadec-9-en-1-yloxy)propane-1,3-diol
• 2-[(Z)-octadec-9-enoxy]propane-1,3-diol
• 2-[((Z)-Octadec-9-enyl)oxy]-propane-1,3-diol
• 2929-07-9
• Oleyl 2-glyceryl ether
• NOKZRPRTHPWZDV-KTKRTIGZSA-N
• 2-(9Z)-9-Octadecenyloxy-1,3-propanediol

• Inchi： 1S/C21H42O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-24-21(19-22)20-23/h9-10,21-23H,2-8,11-20H2,1H3/b10-9-
• InChI Key： NOKZRPRTHPWZDV-KTKRTIGZSA-N
• SMILES： O(C(CO)CO)CCCCCCCC/C=C\CCCCCCCC

Computed Properties

• Exact Mass: 342.31356
• Monoisotopic Mass: 342.31339520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 19
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Monoalkylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Monoradylglycerols Monoalkylglycerols

Additional information on 2-(9Z)-9-Octadecenyloxy-1,3-propanediol

Introduction to 2-(9Z)-9-Octadecenyloxy-1,3-propanediol (CAS No. 2929-07-9)

2-(9Z)-9-Octadecenyloxy-1,3-propanediol, identified by the chemical identifier CAS No. 2929-07-9, is a compound of significant interest in the field of biochemical and pharmaceutical research. This molecule, characterized by its long hydrocarbon chain and hydroxyl functional groups, has garnered attention for its potential applications in drug delivery systems, biomaterials, and as an intermediate in synthetic chemistry. The unique structural properties of this compound make it a valuable candidate for exploring novel therapeutic modalities and enhancing the efficacy of existing treatments.

The structure of 2-(9Z)-9-Octadecenyloxy-1,3-propanediol consists of an octadecene backbone linked to a propanediol moiety through an ether oxygen. This configuration imparts both hydrophobic and hydrophilic characteristics to the molecule, allowing it to interact effectively with various biological systems. The presence of the double bond in the octadecene segment (indicated by the (9Z) notation) further contributes to its reactivity and potential for chemical modification.

In recent years, there has been growing interest in utilizing compounds like 2-(9Z)-9-Octadecenyloxy-1,3-propanediol in the development of lipid-based drug delivery systems. These systems leverage the amphiphilic nature of such molecules to enhance drug solubility and target specificity. For instance, studies have demonstrated that derivatives of this compound can be incorporated into circular peptides, improving their stability and bioavailability. This approach has shown promise in delivering therapeutic agents across biological barriers, such as the blood-brain barrier, which remains a significant challenge in treating neurological disorders.

Moreover, the propanediol moiety in 2-(9Z)-9-Octadecenyloxy-1,3-propanediol offers a versatile platform for further functionalization. Researchers have explored its utility in synthesizing bioconjugates that combine diagnostic imaging agents with therapeutic molecules. Such conjugates hold potential for applications in targeted therapy, where precise delivery of drugs to specific sites within the body can minimize side effects and maximize treatment efficacy. The long hydrocarbon chain also facilitates interactions with cellular membranes, making this compound a candidate for developing membrane-targeting agents.

Recent advancements in click chemistry have further expanded the applications of 2-(9Z)-9-Octadecenyloxy-1,3-propanediol. This technique allows for rapid and efficient coupling of diverse molecular fragments, enabling the creation of complex structures with tailored properties. For example, researchers have utilized this compound to develop novel proteins with enhanced stability, which could be particularly useful in enzyme engineering and biocatalysis. The ability to modify both the hydrophobic and hydrophilic regions of the molecule provides a high degree of flexibility in designing functional materials.

The pharmaceutical industry has also shown interest in exploring the potential of 2-(9Z)-9-Octadecenyloxy-1,3-propanediol as a precursor for synthesizing nonsteroidal anti-inflammatory drugs (NSAIDs). The structural features of this compound allow for modifications that can enhance binding affinity to target enzymes while reducing systemic side effects. Preliminary studies suggest that derivatives of this molecule may offer a promising alternative to traditional NSAIDs by providing similar therapeutic benefits with improved safety profiles.

In addition to its pharmaceutical applications, 2-(9Z)-9-Octadecenyloxy-1,3-propanediol has found utility in the field of material science. Its ability to form stable self-assembled structures makes it a valuable component in developing nanoparticles for drug delivery and imaging purposes. These nanoparticles can be engineered to release therapeutic agents at targeted sites within the body or serve as contrast agents for medical imaging techniques such as MRI (Magnetic Resonance Imaging). The precise control over particle size and surface properties afforded by this compound allows for customization based on specific application requirements.

The synthesis of 2-(9Z)-9-Octadecenyloxy-1,3-propanediol itself presents an interesting challenge due to its complex structure. However, recent innovations in synthetic methodologies have made it more accessible than ever before. Techniques such as metathesis reactions have enabled researchers to construct the octadecene backbone efficiently while maintaining high selectivity for desired isomers. This progress has opened up new avenues for exploring derivatives of this compound with tailored functionalities.

As research continues to uncover new applications for 2-(9Z)-9-Octadecenyloxy-1,3-propanediol, its significance in advancing both therapeutic and diagnostic technologies is undeniable. The combination of its unique structural features with modern synthetic techniques positions this compound as a cornerstone material in contemporary biochemical research. By leveraging its versatility, scientists are poised to develop innovative solutions that address some of medicine's most pressing challenges.